Cas no 1805234-29-0 (3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine
• CAS No: 1805234-29-0
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4849477
• Update Time: 2025-06-15

3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-3-4(11)2(10)1-12-5(3)6(8)9/h1,6H,10H2,(H2,11,12)
• InChI Key： VXXHLVKBMKQTHK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9

Additional information on 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine

Professional Introduction to 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine (CAS No. 1805234-29-0)

3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine, with the CAS number 1805234-29-0, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule features a pyridine core substituted with a bromine atom, two amino groups, and a difluoromethyl group. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Meanwhile, the amino groups provide nucleophilic centers for hydrogen bonding interactions and further derivatization, enhancing its utility in drug design.

In recent years, 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine has garnered attention in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The difluoromethyl group, a well-known pharmacophore, is often incorporated into drug molecules to improve metabolic stability and binding affinity. For instance, studies have demonstrated its role in developing inhibitors of Janus kinases (JAKs), which play a pivotal role in immune regulation and have been implicated in autoimmune disorders.

Recent advancements in computational chemistry have further highlighted the potential of 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine as a scaffold for virtual screening campaigns. Molecular docking simulations have revealed its high binding affinity to various protein targets, including tyrosine kinases and transcription factors. These findings align with emerging research indicating that pyridine derivatives exhibit promising activities against cancer-related pathways.

The compound's versatility extends to its application in the synthesis of antiviral agents. Emerging evidence suggests that modifications of the pyridine ring can influence viral protease inhibition, making it a candidate for developing treatments against RNA viruses. The combination of bromine and amino functionalities allows for rapid diversification of the molecular library through transition-metal-catalyzed reactions, facilitating high-throughput screening for antiviral lead compounds.

Furthermore, 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine has been explored in the development of neuroprotective agents. The pyridine core is frequently found in molecules targeting central nervous system disorders due to its ability to cross the blood-brain barrier efficiently. Preclinical studies have indicated that derivatives of this compound show potential in mitigating neuroinflammation and oxidative stress, which are key pathological mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The incorporation of fluorine atoms into pharmaceuticals is a strategic approach to modulate pharmacokinetic properties. In the case of 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine, the electron-withdrawing nature of difluoromethyl groups enhances lipophilicity while maintaining water solubility, optimizing drug delivery systems. This balance is crucial for achieving therapeutic efficacy without compromising safety profiles.

The synthetic methodologies for preparing 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine have been refined to ensure high yields and purity standards suitable for industrial-scale production. Recent patents highlight novel synthetic routes that minimize byproduct formation and reduce environmental impact. These advancements underscore the compound's industrial relevance and its potential for large-scale pharmaceutical applications.

Ethical considerations are paramount in pharmaceutical research involving compounds like 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine. Rigorous toxicological assessments are conducted to evaluate potential side effects before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated comprehensive safety profiles, ensuring that only promising candidates proceed to human testing.

The future prospects for 3-Bromo-4,5-diamino-2-(difluoromethyl)pyridine are bright, with ongoing research exploring its role in precision medicine and targeted therapies. Personalized medicine approaches leverage structural diversity to tailor treatments based on individual patient profiles, making compounds like this one indispensable tools in modern drug discovery.